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Compound of Interest

Compound Name: Methyl 4-methoxycinnamate

Cat. No.: B1205502

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Methyl 4-methoxycinnamate, including detailed operational and
disposal plans to foster a culture of safety and precision in your critical work.

Essential Safety Information at a Glance

Methyl 4-methoxycinnamate requires careful handling due to its potential health hazards. It is
classified as causing skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]
Adherence to proper safety protocols is crucial to minimize risk.
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(Exclamation
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skin irritation[1]
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Eye Irritation
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(Category 2)[1] serious eye
[2] irritation[1][2]
Specific target
organ toxicity, H335: May
single exposure cause respiratory
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[2]
Harmful if )
H302: Harmful if
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Physical & Chemical Properties Value

Molecular Formula C11H1203[1][4]

Molecular Weight 192.21 g/mol [4][5]

Boiling Point 260 - 262 °C at 760 mmHg

Melting Point 91-100°F/33-38°C

Flash Point 126.9 - 152 °C[5]

Vapor Pressure 0.000594 - 0.00499 mmHg at 25°C[5]
Density 1.080 - 1.150 g/cm?3[5]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling Methyl 4-methoxycinnamate
from preparation to post-experiment cleanup.

1. Engineering Controls and Preparation:

o Ventilation: Always handle Methyl 4-methoxycinnamate in a well-ventilated area. A
chemical fume hood is required.[4][6]

o Safety Equipment: Ensure a safety shower and eye wash station are readily accessible.[1][3]

« Ignition Sources: Remove all sources of ignition, as flammable vapors may be present. Use
non-sparking tools.[4]

2. Personal Protective Equipment (PPE):

» Eye Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166
(EVU) or NIOSH (US) standards.[4]

e Hand Protection: Wear compatible, chemical-resistant gloves. Gloves must be inspected
prior to use.[1][4][6]
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Skin and Body Protection: Wear a laboratory coat, and fire/flame resistant and impervious
clothing to prevent skin exposure.[1][4][6]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with an appropriate cartridge.[4] A NIOSH/MSHA or European Standard EN
149 approved respirator should be worn when handling the powder form to avoid dust
inhalation.[1]

. Handling Procedure:

Avoid contact with skin, eyes, and clothing.[1][4]

Avoid formation of dust and aerosols.[4]

Wash hands thoroughly after handling.[4][6]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]
. Emergency First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[4]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[4][6]

Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the eyelids
open. Remove contact lenses if present and easy to do. Seek immediate medical attention.

[1]14]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[4]
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Workflow for Safe Handling of Methyl 4-methoxycinnamate.
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Disposal Plan: Ensuring Environmental and
Regulatory Compliance

Proper disposal of Methyl 4-methoxycinnamate and its containers is critical to prevent
environmental contamination and adhere to regulations.

1. Waste Chemical Disposal:

o Licensed Chemical Destruction: The material can be disposed of by a licensed chemical
destruction plant.[4]

e Controlled Incineration: Controlled incineration with flue gas scrubbing is another disposal
option.[4]

o Regulatory Compliance: All disposal methods must be in accordance with local, regional,
and national regulations.[6]

e Do Not: Do not contaminate water, foodstuffs, feed, or seed by storage or disposal. Do not
discharge to sewer systems.[4]

2. Contaminated Packaging Disposal:

» Rinsing: Containers can be triple rinsed (or equivalent) and offered for recycling or
reconditioning.[4]

e Puncturing: Alternatively, the packaging can be punctured to make it unusable for other
purposes and then disposed of in a sanitary landfill.[4]

* Incineration: Controlled incineration with flue gas scrubbing is possible for combustible
packaging materials.[4]

By implementing these detailed safety and handling protocols, you can significantly mitigate the
risks associated with Methyl 4-methoxycinnamate, ensuring the well-being of your research
team and the integrity of your work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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